Cas no 2248276-76-6 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-(methylsulfanyl)furan-3-carboxylate)
1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-(methylsulfanyl)furan-3-carboxylate Chemical and Physical Properties
Names and Identifiers
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- 2248276-76-6
- 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-(methylsulfanyl)furan-3-carboxylate
- EN300-6525313
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- Inchi: 1S/C14H9NO5S/c1-21-11-6-8(7-19-11)14(18)20-15-12(16)9-4-2-3-5-10(9)13(15)17/h2-7H,1H3
- InChI Key: RJGONIQGSVOOMG-UHFFFAOYSA-N
- SMILES: S(C)C1=CC(=CO1)C(=O)ON1C(C2C=CC=CC=2C1=O)=O
Computed Properties
- Exact Mass: 303.02014356g/mol
- Monoisotopic Mass: 303.02014356g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 21
- Rotatable Bond Count: 4
- Complexity: 444
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.6
- Topological Polar Surface Area: 102Ų
1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-(methylsulfanyl)furan-3-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-6525313-0.05g |
1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-(methylsulfanyl)furan-3-carboxylate |
2248276-76-6 | 0.05g |
$647.0 | 2023-05-31 | ||
| Enamine | EN300-6525313-0.1g |
1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-(methylsulfanyl)furan-3-carboxylate |
2248276-76-6 | 0.1g |
$678.0 | 2023-05-31 | ||
| Enamine | EN300-6525313-0.25g |
1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-(methylsulfanyl)furan-3-carboxylate |
2248276-76-6 | 0.25g |
$708.0 | 2023-05-31 | ||
| Enamine | EN300-6525313-0.5g |
1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-(methylsulfanyl)furan-3-carboxylate |
2248276-76-6 | 0.5g |
$739.0 | 2023-05-31 | ||
| Enamine | EN300-6525313-1.0g |
1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-(methylsulfanyl)furan-3-carboxylate |
2248276-76-6 | 1g |
$770.0 | 2023-05-31 | ||
| Enamine | EN300-6525313-2.5g |
1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-(methylsulfanyl)furan-3-carboxylate |
2248276-76-6 | 2.5g |
$1509.0 | 2023-05-31 | ||
| Enamine | EN300-6525313-5.0g |
1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-(methylsulfanyl)furan-3-carboxylate |
2248276-76-6 | 5g |
$2235.0 | 2023-05-31 | ||
| Enamine | EN300-6525313-10.0g |
1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-(methylsulfanyl)furan-3-carboxylate |
2248276-76-6 | 10g |
$3315.0 | 2023-05-31 |
1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-(methylsulfanyl)furan-3-carboxylate Related Literature
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
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Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
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Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-(methylsulfanyl)furan-3-carboxylate
Comprehensive Overview of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-(methylsulfanyl)furan-3-carboxylate (CAS No. 2248276-76-6)
The compound 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-(methylsulfanyl)furan-3-carboxylate (CAS No. 2248276-76-6) is a specialized organic molecule that has garnered significant attention in pharmaceutical and materials science research. Its unique structural features, including the isoindole-1,3-dione core and 5-(methylsulfanyl)furan-3-carboxylate moiety, make it a versatile intermediate for synthesizing bioactive compounds. Researchers are particularly interested in its potential applications in drug discovery, given its ability to modulate biological pathways.
In recent years, the demand for innovative heterocyclic compounds like 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-(methylsulfanyl)furan-3-carboxylate has surged due to their relevance in targeted therapy and small-molecule drug development. The compound's furan and isoindole fragments are known to exhibit diverse pharmacological properties, including anti-inflammatory and antioxidant effects. This aligns with current trends in precision medicine, where researchers seek molecules with high selectivity and minimal side effects.
From a synthetic chemistry perspective, CAS No. 2248276-76-6 serves as a valuable building block for constructing complex architectures. Its methylsulfanyl group offers opportunities for further functionalization, enabling the creation of derivatives with tailored properties. This adaptability is crucial for industries focusing on high-throughput screening and combinatorial chemistry, where rapid diversification of molecular scaffolds is essential.
The compound's stability under various conditions also makes it suitable for material science applications. For instance, its incorporation into polymers or coatings could enhance durability or impart specific functionalities like UV resistance. Such innovations are highly sought after in sectors like renewable energy and electronic devices, where advanced materials play a pivotal role.
Environmental and safety considerations are paramount when working with 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-(methylsulfanyl)furan-3-carboxylate. While not classified as hazardous, proper handling protocols should be followed to ensure workplace safety. Researchers often inquire about its biodegradability and eco-friendly synthesis methods, reflecting the growing emphasis on sustainable chemistry practices.
Analytical characterization of this compound typically involves techniques such as NMR spectroscopy, mass spectrometry, and HPLC purity analysis. These methods confirm its structural integrity and purity, which are critical for reproducibility in research. The availability of high-quality reference standards for CAS No. 2248276-76-6 further supports its use in rigorous scientific studies.
In summary, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 5-(methylsulfanyl)furan-3-carboxylate represents a compelling case study in modern chemical innovation. Its multifaceted applications—from pharmaceutical intermediates to advanced materials—highlight its importance in addressing contemporary scientific challenges. As interest in structure-activity relationships and molecular design grows, this compound is poised to remain a key player in interdisciplinary research.
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